Cas no 51973-26-3 (1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)-)
51973-26-3 structure
Product Name:1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)-
CAS No:51973-26-3
MF:C16H14N4
MW:262.30916261673
CID:1575408
PubChem ID:576074
Update Time:2025-04-21
1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)-
- 3,6-bis(4-methylphenyl)-1,2,4,5-tetrazine
- DTXSID50341834
- XFRAZGWQOHTYEX-UHFFFAOYSA-N
- 3,6-Di-p-tolyl-[1,2,4,5]tetrazine
- 3,6-Bis(4-methylphenyl)-1,2,4,5-tetraazine #
- 3,6-Bis(4-methylphenyl)-tetrazine
- SCHEMBL23665406
- CHEMBL17783
- 51973-26-3
-
- Inchi: 1S/C16H14N4/c1-11-3-7-13(8-4-11)15-17-19-16(20-18-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3
- InChI Key: XFRAZGWQOHTYEX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC(C)=CC=2)=NN=C(C2C=CC(C)=CC=2)N=1
Computed Properties
- Exact Mass: 262.12202
- Monoisotopic Mass: 262.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.56
1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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